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Compound of Interest

Compound Name: 5-Methylfurfuryl alcohol

Cat. No.: B021186 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and storage

of chemical reagents are paramount to ensuring both personal safety and the integrity of

experimental outcomes. This technical support center provides a comprehensive guide to the

safe handling and storage procedures for 5-Methylfurfuryl alcohol, complete with

troubleshooting guides and frequently asked questions to address specific issues that may be

encountered during its use.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 5-Methylfurfuryl alcohol is
the first step in its safe handling. The following table summarizes key quantitative data for easy

reference.
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Property Value

Molecular Formula C6H8O2

Molecular Weight 112.13 g/mol [1]

Appearance Colorless to pale yellow clear liquid

Boiling Point 177 to 178.5 °C at 760 mmHg[2][3]

Flash Point 61.67 to 72 °C (143 to 161.6 °F)

Specific Gravity 1.077 to 1.088 at 20 °C[3][4]

Solubility
Slightly soluble in Chloroform, Ethyl Acetate,

and Methanol.[2] Soluble in alcohol.[3]

Storage Temperature 2-8°C[2]

Hazard Identification and Personal Protection
5-Methylfurfuryl alcohol is classified as a combustible liquid and is harmful if swallowed, in

contact with skin, or if inhaled.[4] It causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[4]

Personal Protective Equipment (PPE):

To mitigate these risks, the following personal protective equipment is mandatory when

handling 5-Methylfurfuryl alcohol:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves (e.g., Butyl rubber, breakthrough time >

8 hours) and clothing to prevent skin exposure.[5]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[4]
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The following diagram illustrates the logical workflow for the safe handling and storage of 5-
Methylfurfuryl alcohol, from procurement to disposal.
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Safe Handling and Storage Workflow for 5-Methylfurfuryl Alcohol

Troubleshooting Guide and FAQs
This section addresses specific issues that researchers might encounter during their

experiments with 5-Methylfurfuryl alcohol.

Question: What should I do in case of an accidental spill?

Answer:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[6]

Containment: For small spills, use an inert absorbent material such as sand, silica gel, or

universal binder to soak up the substance.[4] For large spills, dike the area to prevent

spreading.

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal.[4]

Decontamination: Clean the spill area thoroughly with soap and water.
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Personal Protection: Ensure you are wearing the appropriate PPE during the entire cleanup

process.

Question: What are the signs of exposure, and what are the first-aid measures?

Answer:

Inhalation: May cause respiratory irritation.[4] If inhaled, remove the victim to fresh air and

keep at rest in a position comfortable for breathing. Call a poison center or doctor if you feel

unwell.[4]

Skin Contact: Causes skin irritation.[4] If on skin, wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention. Take off contaminated clothing and wash

before reuse.[4]

Eye Contact: Causes serious eye irritation.[4] If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.[4]

Ingestion: Harmful if swallowed.[4] If swallowed, call a poison center or doctor if you feel

unwell. Rinse mouth.[4]

Question: How should I properly store 5-Methylfurfuryl alcohol?

Answer: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The

recommended storage temperature is 2-8°C.[2] Keep away from heat, sparks, open flames,

and hot surfaces. It is also advised to protect it from heat and solar radiation and store it in a

dark area.[5]

Question: What materials are incompatible with 5-Methylfurfuryl alcohol?

Answer: Avoid contact with strong oxidizing agents and strong bases.[7]

Question: How do I safely dispose of 5-Methylfurfuryl alcohol waste?

Answer: Dispose of contents and container to an approved waste disposal plant.[4] All disposal

practices must be in accordance with local, state, and federal regulations. Do not let the
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product enter drains.

Question: What should I do in case of a fire involving 5-Methylfurfuryl alcohol?

Answer: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish the fire. Water mist

may be used to cool closed containers.[7] As in any fire, wear a self-contained breathing

apparatus with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective

gear.[7] Containers may explode when heated.[7] Hazardous decomposition products include

carbon monoxide and carbon dioxide.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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